N,N-dibutyl-3,4-dimethylbenzamide

• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• IUPAC Name: N,N-dibutyl-3,4-dimethylbenzamide
• InChI: InChI=1S/C17H27NO/c1-5-7-11-18(12-8-6-2)17(19)16-10-9-14(3)15(4)13-16/h9-10,13H,5-8,11-12H2,1-4H3
• InChI Key: OFJQRMLHDNTRSS-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)C(=O)C1=CC(=C(C=C1)C)C

Description

N,N-dibutyl-3,4-dimethylbenzamide, commonly known as DBDMB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DBDMB is a synthetic compound that belongs to the family of N,N-dialkylbenzamides and is widely used as a repellent in insecticides and as a sunscreen agent in cosmetics.

Mechanism of Action

DBDMB acts as an allosteric modulator of the GABA receptor, which is responsible for regulating inhibitory neurotransmission in the brain. DBDMB binds to a specific site on the receptor, causing a conformational change that enhances the receptor's response to GABA. This leads to increased inhibitory neurotransmission and a decrease in neuronal activity.
Biochemical and Physiological Effects:
DBDMB has been shown to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and sedative properties. It has also been shown to have anti-inflammatory effects and to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

DBDMB has several advantages as a research tool, including its high potency and selectivity for the GABA receptor. However, it also has limitations, such as its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several potential future directions for research on DBDMB. One area of interest is the development of more potent and selective analogs of DBDMB that could be used as therapeutic agents for conditions such as chronic pain and anxiety disorders. Another area of interest is the exploration of DBDMB's potential as an anti-cancer agent, particularly in combination with other chemotherapeutic drugs. Additionally, further research is needed to fully understand the mechanisms underlying DBDMB's effects on the GABA receptor and to identify any potential off-target effects.

Synthesis Methods

The synthesis of DBDMB involves the reaction of 3,4-dimethylbenzoic acid with butylamine in the presence of a catalyst such as sulfuric acid or phosphorus pentoxide. The resulting product is then purified through recrystallization to obtain pure DBDMB.

Scientific Research Applications

DBDMB has found extensive applications in scientific research, particularly in the field of neuroscience. It is used as a ligand to study the binding properties of certain receptors in the brain, such as the GABA receptor. DBDMB has also been used in studies related to pain management and addiction.